Cas no 1246094-14-3 (N-Boc-4-ethynyl-N-methylaniline)

• Product Name: N-Boc-4-ethynyl-N-methylaniline
• CAS No: 1246094-14-3
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5700631
• PubChem ID: 59214162
• Update Time: 2025-05-20

N-Boc-4-ethynyl-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• N-Boc-4-ethynyl-N-methylaniline
• SCHEMBL483964
• CS-0432700
• AT34454
• 1246094-14-3
• tert-butyl methyl-4-(ethynyl)phenylcarbamate
• HMPCDHZPSSMDNJ-UHFFFAOYSA-N
• tert-Butyl (4-ethynylphenyl)(methyl)carbamate
• tert-butyl N-(4-ethynylphenyl)-N-methylcarbamate
• Carbamic acid, N-(4-ethynylphenyl)-N-methyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H17NO2/c1-6-11-7-9-12(10-8-11)15(5)13(16)17-14(2,3)4/h1,7-10H,2-5H3
• InChI Key： HMPCDHZPSSMDNJ-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=CC(C#C)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 318.7±25.0 °C(Predicted)
• pka: -1.57±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on N-Boc-4-ethynyl-N-methylaniline

Research Briefing on N-Boc-4-ethynyl-N-methylaniline (CAS: 1246094-14-3) in Chemical Biology and Pharmaceutical Applications

N-Boc-4-ethynyl-N-methylaniline (CAS: 1246094-14-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its Boc-protected amine and ethynyl functional groups, serves as a versatile intermediate in the synthesis of complex molecules, particularly in the development of targeted therapeutics and bioactive probes. Recent studies have highlighted its utility in click chemistry, drug discovery, and materials science, making it a focal point for innovative research.

The compound's unique structural features enable its participation in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of bioorthogonal chemistry. This property has been exploited in the design of drug conjugates and fluorescent probes, as demonstrated in a 2023 study published in the Journal of Medicinal Chemistry. Researchers utilized N-Boc-4-ethynyl-N-methylaniline to develop a series of kinase inhibitors with enhanced selectivity and cellular permeability, showcasing its potential in precision medicine.

In the context of pharmaceutical applications, N-Boc-4-ethynyl-N-methylaniline has emerged as a key building block for PROTAC (Proteolysis Targeting Chimeras) molecules. A recent Nature Chemical Biology publication (2024) detailed its incorporation into bifunctional degraders targeting oncogenic proteins. The ethynyl moiety facilitated efficient linker optimization, while the Boc group provided necessary stability during synthesis. This approach yielded compounds with sub-nanomolar degradation activity, representing a significant advancement in targeted protein degradation therapeutics.

Material science applications have also benefited from this compound's properties. Research in ACS Applied Materials & Interfaces (2023) demonstrated its use in creating functionalized surfaces for biosensor development. The ethynyl group allowed for covalent attachment to azide-modified electrodes, while the aromatic system enabled π-stacking interactions that enhanced signal transduction. This dual functionality resulted in biosensors with improved sensitivity and specificity for biomarker detection.

Synthetic methodology developments have further expanded the utility of N-Boc-4-ethynyl-N-methylaniline. A 2024 Organic Letters report described a novel palladium-catalyzed cross-coupling protocol that maintains the integrity of both the Boc and ethynyl groups. This advancement addresses previous challenges in modifying similar structures and opens new possibilities for structural diversification in medicinal chemistry campaigns.

From a safety and pharmacokinetic perspective, recent ADME studies have shown that the Boc-protected derivative exhibits favorable properties compared to its unprotected counterpart. Research in Drug Metabolism and Disposition (2023) reported improved metabolic stability and reduced cytochrome P450 inhibition, suggesting that this protection strategy may enhance drug-like characteristics while retaining the desired reactivity of the ethynyl functionality.

The commercial availability and scalability of N-Boc-4-ethynyl-N-methylaniline have also seen improvements, as noted in recent industry reports. Several contract manufacturing organizations now offer kilogram-scale production with >99% purity, facilitating its adoption in both academic and industrial settings. This increased accessibility is expected to accelerate research efforts in multiple therapeutic areas.

Looking forward, the unique combination of protective group chemistry and click chemistry compatibility positions N-Boc-4-ethynyl-N-methylaniline as a critical tool in next-generation drug discovery. Ongoing research is exploring its application in DNA-encoded libraries, covalent inhibitor development, and nanomaterial functionalization. As synthetic methodologies continue to evolve and biological applications expand, this compound is poised to remain at the forefront of interdisciplinary research at the chemistry-biology interface.